((2R,3S,4R)-4-(Benzoyloxy)-3-hydroxy-3,4-dihydro-2H-pyran-2-yl)methyl benzoate

• IUPAC Name: [(2R,3S,4R)-4-benzoyloxy-3-hydroxy-3,4-dihydro-2H-pyran-2-yl]methyl benzoate
• InChI: InChI=1S/C20H18O6/c21-18-16(26-20(23)15-9-5-2-6-10-15)11-12-24-17(18)13-25-19(22)14-7-3-1-4-8-14/h1-12,16-18,21H,13H2/t16-,17-,18+/m1/s1
• InChI Key: MXJFEWOUOTWSTM-KURKYZTESA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)OCC2C(C(C=CO2)OC(=O)C3=CC=CC=C3)O
• Isomeric SMILES: C1=CC=C(C=C1)C(=O)OC[C@@H]2[C@H]([C@@H](C=CO2)OC(=O)C3=CC=CC=C3)O
• Molecular Formula: C20H18O6
• Molecular Weight: 354.4 g/mol
• CAS RN: 58871-06-0

Description

((2R,3S,4R)-4-(Benzoyloxy)-3-hydroxy-3,4-dihydro-2H-pyran-2-yl)methyl benzoate, also known as 4-benzoyloxy-3-hydroxy-3,4-dihydro-2H-pyran-2-ylmethyl benzoate, is a naturally occurring compound found in certain plant species. It is a type of ester, and its molecular formula is C17H14O5. It has a wide range of uses in the scientific research field, including synthesis, drug development, and biochemical and physiological effects.

Scientific Research Applications

Vasodilatory Activity

Benzopyran derivatives, which are structurally related to (2R,3S,4R)-4-(Benzoyloxy)-3-hydroxy-3,4-dihydro-2H-pyran-2-yl)methyl benzoate, have been investigated for their potential in vasodilatory applications. Specifically, studies have focused on their selective coronary vasodilatory activity, aiming to identify compounds that induce vasodilation without significant hypotensive or tachycardiac effects. This research has led to the synthesis of compounds with modified benzopyran rings that show promising results in enhancing coronary blood flow, particularly in anesthetized dogs (Cho et al., 1996).

Neuroprotective and Cardioprotective Effects

There's substantial interest in the neuroprotective and cardioprotective potential of benzopyran derivatives. Compounds structurally similar to (2R,3S,4R)-4-(Benzoyloxy)-3-hydroxy-3,4-dihydro-2H-pyran-2-yl)methyl benzoate have demonstrated protective effects against cerebral infarct and ischemic/reperfusion injury. The studies suggest these effects might be mediated through antioxidant and antiapoptotic actions, with implications for conditions like focal ischemic brain damage and cardiac injuries (Hong et al., 2002); (Lee et al., 2004).

Antidiabetic and Antiulcerogenic Activities

The modification of the benzopyran structure has led to the discovery of compounds with significant antidiabetic and antiulcerogenic properties. Research indicates these derivatives can exhibit potent antihyperglycemic effects in diabetic models, along with an ability to reduce gastric and intestinal ulcers. These findings highlight the potential therapeutic applications of these compounds in managing diabetes and preventing ulcer formation (Kees et al., 1996); (Urushidani et al., 1986).

Central Nervous System and Metabolic Implications

Benzopyran derivatives have been explored for their implications in central nervous system disorders and metabolic diseases. Studies suggest that these compounds can enhance synaptic plasticity and cognitive function, potentially offering a novel approach to cognitive dysfunction treatment. Additionally, their role in activating glucokinase, a key enzyme in glucose metabolism, highlights their potential in managing type 2 diabetes mellitus (Hutson et al., 2011); (Park et al., 2014).